Cas no 4950-91-8 (4-Hexyloxybenzylamine)

4-Hexyloxybenzylamine structure
4-Hexyloxybenzylamine structure
Product Name:4-Hexyloxybenzylamine
CAS No:4950-91-8
MF:C13H21NO
MW:207.311943769455
CID:326341
PubChem ID:22683060
Update Time:2025-04-19

4-Hexyloxybenzylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-(hexyloxy)-
    • (4-hexoxyphenyl)methanamine
    • 4-Hexyloxybenzylamine
    • 4-N-HEXYLOXYBENZYLAMINE
    • (4-hexyloxyphenyl)methylamine
    • 4-(hexyloxy)benzylamine
    • [4-(HEXYLOXY)PHENYL]METHANAMINE
    • DTXSID70627566
    • ACNSGHYWIIECBM-UHFFFAOYSA-N
    • SCHEMBL15923618
    • 4950-91-8
    • 1-[4-(Hexyloxy)phenyl]methanamine
    • AKOS005289364
    • MDL: MFCD03410997
    • Inchi: 1S/C13H21NO/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9H,2-5,10-11,14H2,1H3
    • InChI Key: ACNSGHYWIIECBM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CN)=CC=1)CCCCCC

Computed Properties

  • Exact Mass: 207.16200
  • Monoisotopic Mass: 207.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 421.4±45.0 °C at 760 mmHg
  • Flash Point: 208.7±28.7 °C
  • PSA: 35.25000
  • LogP: 3.80470
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Hexyloxybenzylamine Security Information

4-Hexyloxybenzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H298173-250mg
4-Hexyloxybenzylamine
4950-91-8
250mg
$ 50.00 2022-06-04
TRC
H298173-500mg
4-Hexyloxybenzylamine
4950-91-8
500mg
$ 65.00 2022-06-04
TRC
H298173-2.5g
4-Hexyloxybenzylamine
4950-91-8
2.5g
$ 185.00 2022-06-04

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